Cas no 348575-70-2 ((5Z)-2-(4-ethylphenyl)amino-5-(3,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one)

• Product name: (5Z)-2-(4-ethylphenyl)amino-5-(3,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 348575-70-2
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6293144
• PubChem ID: 135418605

(5Z)-2-(4-ethylphenyl)amino-5-(3,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-2-(4-ethylphenyl)amino-5-(3,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
• MLS001211606
• AKOS002204655
• (Z)-2-((4-ethylphenyl)amino)-5-(3,4,5-trimethoxybenzylidene)thiazol-4(5H)-one
• (5Z)-2-(4-ethylphenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• 2-(4-Ethyl-phenylimino)-5-(3,4,5-trimethoxy-benzylidene)-thiazolidin-4-one
• SMR000517250
• F1692-0975
• CHEMBL1504607
• AKOS000610251
• 348575-70-2
• HMS2819P03
• (5Z)-2-[(4-ethylphenyl)amino]-5-[(3,4,5-trimethoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C21H22N2O4S/c1-5-13-6-8-15(9-7-13)22-21-23-20(24)18(28-21)12-14-10-16(25-2)19(27-4)17(11-14)26-3/h6-12H,5H2,1-4H3,(H,22,23,24)/b18-12-
• InChI Key： ZJEQYWGJESTIPV-PDGQHHTCSA-N
• SMILES： S1/C(=N/C2C=CC(=CC=2)CC)/NC(/C/1=C/C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 94.4Ų

Additional information on (5Z)-2-(4-ethylphenyl)amino-5-(3,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one

Compound CAS No 348575-70-2: (5Z)-2-(4-Ethylphenyl)Amino-5-(3,4,5-Trimethoxyphenyl)methylidene-4,5-Dihydro-1,3-Thiazol-4-One

The compound with CAS number 348575-70-2, known as (5Z)-2-(4-Ethylphenyl)Amino-5-(3,4,5-Trimethoxyphenyl)methylidene-4,5-Dihydro-1,3-Thiazol-4-One, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The thiazole ring system in this compound serves as a versatile scaffold for various functional groups. The presence of the 3,4,5-trimethoxyphenyl group introduces significant electronic and steric effects, which can influence the compound's interactions with biological targets. Similarly, the 4-Ethylphenylamino group contributes to the molecule's hydrophobicity and potential bioavailability.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The stereochemistry at the 5Z position is critical for the compound's activity, as it determines the spatial arrangement of substituents around the thiazole ring.

Emerging research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have shown that it can inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to scavenge free radicals suggests potential applications in skincare products and dietary supplements.

Another area of interest is the compound's role in anticancer therapy. Preclinical studies indicate that it can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. The selectivity of this compound for cancer cells over normal cells has been a focal point of recent investigations.

From a structural perspective, the molecule's conjugated system plays a significant role in its electronic properties. This conjugation enhances its stability and reactivity under various conditions. Computational chemistry models have been employed to predict the molecule's behavior in different environments, providing valuable insights into its potential applications.

In terms of manufacturing and industrial applications, this compound is being explored for use in advanced materials such as organic semiconductors and sensors. Its ability to form stable complexes with metal ions makes it a candidate for catalytic applications as well.

Future research directions include exploring the compound's bioavailability through pharmacokinetic studies and investigating its long-term safety profile in animal models. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic avenues for this versatile molecule.